Cas no 1020036-43-4 (3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1020036-43-4
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• CID: 6311174
• PubChem ID: 139593271
• Update Time: 2025-11-02

3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-733262
• 1020036-43-4
• 3-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• ZB0201
• 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine

• Inchi： 1S/C7H3ClF3N3/c8-6-13-12-5-2-1-4(3-14(5)6)7(9,10)11/h1-3H
• InChI Key： KLEPJHCKCSPKBZ-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C=CC(C(F)(F)F)=CN21

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine

Research Brief on 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1020036-43-4): Recent Advances and Applications

3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1020036-43-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

The compound's structural motif, featuring a triazolopyridine core with chloro and trifluoromethyl substituents, imparts distinct electronic and steric properties that are advantageous for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine, with notable advances in catalytic processes and green chemistry approaches. For instance, a 2023 study demonstrated a palladium-catalyzed cross-coupling reaction that significantly improved the scalability of this compound, reducing the need for hazardous reagents.

In terms of biological activity, 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine has shown promising results as a scaffold for kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2024) revealed its efficacy in targeting specific tyrosine kinases involved in cancer progression. The compound's ability to modulate kinase activity was attributed to its high binding affinity and selectivity, as confirmed through X-ray crystallography and molecular docking studies. Additionally, its trifluoromethyl group enhances metabolic stability, a critical factor in drug development.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported its potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further mechanistic studies are warranted. These findings underscore the versatility of 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine as a multifunctional pharmacophore.

Industrial applications of this compound are also emerging, particularly in agrochemicals. Its structural features make it a candidate for developing novel pesticides with improved efficacy and environmental safety. A 2024 patent application highlighted its use in formulations targeting crop pathogens, with field trials demonstrating reduced toxicity to non-target organisms compared to conventional pesticides.

In conclusion, 3-Chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1020036-43-4) represents a valuable chemical entity with broad applications in drug discovery and agrochemical development. Ongoing research is expected to further elucidate its potential, particularly in addressing unmet medical and agricultural challenges. Future directions may include exploring its use in combination therapies and optimizing its pharmacokinetic properties for clinical translation.